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Compound of Interest

Ethyl 2,4,5-trifluoro-3-
Compound Name:

methoxybenzoate
CAS No.: 351354-45-5
Cat. No.: B3041730

Get Quote

Core Identity & Synthetic Utility in Fluoroquinolone Development

Executive Summary

Ethyl 2,4,5-trifluoro-3-methoxybenzoate (CAS: 351354-45-5) is a specialized fluorinated
building block critical to the synthesis of fourth-generation fluoroquinolone antibiotics, most
notably Gatifloxacin.

This ester serves as the "activated gateway" between the raw starting material (2,4,5-trifluoro-
3-hydroxybenzoic acid) and the bicyclic quinolone core. Its strategic importance lies in the 3-
methoxy group, which enhances the pharmacokinetic profile of the final drug, and the 2,4,5-
trifluoro substitution pattern, which enables the regioselective nucleophilic aromatic substitution

(

) required to attach the C7-piperazinyl moiety (a key determinant of antibacterial spectrum).

This guide details the chemical identity, synthesis protocols, and quality control parameters for
this intermediate, grounding the methodology in industrial medicinal chemistry standards.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][81[9][10][11][12]

While the free acid is the stable commercial solid, the ethyl ester is the reactive species often
generated in situ or isolated as a transient oil/low-melting solid for subsequent condensation

reactions.

Parameter

Specification

Compound Name

Ethyl 2,4,5-trifluoro-3-methoxybenzoate

CAS Number

351354-45-5

Parent Acid CAS

112811-65-1 (2,4,5-Trifluoro-3-methoxybenzoic

acid)

Parent Acid CID

Downstream CID

(Beta-keto ester derivative)

Molecular Formula

Molecular Weight

234.17 g/mol

Physical State

Viscous oil or low-melting solid (Acid MP: 105—
112 °C)

Solubility

Soluble in DCM, Ethyl Acetate, Toluene;

Insoluble in Water

Synthetic Utility: The Gatifloxacin Pathway[10]

The synthesis of Gatifloxacin hinges on constructing the quinolone bicyclic core. Ethyl 2,4,5-

trifluoro-3-methoxybenzoate is the substrate for the critical C-acylation step.

Pathway Logic

« Activation: The benzoic acid is esterified to protect the carboxyl group and tune the

electrophilicity of the carbonyl carbon.
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o Chain Extension: The ethyl ester reacts with a magnesium enolate (from diethyl malonate) to
form the

-keto ester. This adds the two carbons necessary to close the pyridone ring.

e Cyclization: The

-keto ester is converted to an acrylate and cyclized (Gould-Jacobs reaction) to form the
guinolone core.

Workflow Diagram

Click to download full resolution via product page

Figure 1: The strategic role of Ethyl 2,4,5-trifluoro-3-methoxybenzoate in the synthesis of
fluoroquinolones.[1][2]

Experimental Protocols
Protocol A: Synthesis of Ethyl 2,4,5-trifluoro-3-
methoxybenzoate

Rationale: A standard Fischer esterification is preferred over acid chloride formation for scale-
up due to milder conditions and avoidance of thionyl chloride byproducts, although the acid
chloride route is faster on small scales.

Reagents:
e 2,4,5-Trifluoro-3-methoxybenzoic acid (1.0 eq)
e Absolute Ethanol (10.0 eq, serves as solvent)

e Concentrated
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(0.1 eq, catalyst)[3]

» Toluene (for azeotropic water removal, optional but recommended)

Procedure:

e Charge: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser,
dissolve the benzoic acid derivative in absolute ethanol and toluene (1:1 ratio).

o Catalyze: Add concentrated sulfuric acid dropwise with stirring.

o Reflux: Heat the mixture to reflux (approx. 78—80 °C). Monitor water collection in the Dean-
Stark trap. Continue until water evolution ceases (approx. 4—6 hours).

e Monitor: Check reaction progress via TLC (Mobile phase: Hexane/EtOAc 4:1). The acid spot
(

) should disappear, replaced by the ester spot (
).

o Work-up:

o Cool to room temperature.[4][3][5]

o Concentrate under reduced pressure to remove excess ethanol.[3]

o Dissolve residue in Ethyl Acetate.[3]

o Wash with saturated

(2x) to remove unreacted acid (Caution:
evolution).

o Wash with Brine (1x).

o Dry over anhydrous

, filter, and concentrate.
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 Yield: Expect 85-92% as a pale yellow oil or semi-solid.

Protocol B: Conversion to Beta-Keto Ester (Key Drug
Intermediate)

Rationale: This step builds the carbon scaffold for the quinolone ring. Using Magnesium
Ethoxide (

) generates a neutral magnesium enolate, preventing the defluorination side reactions that
occur with stronger bases like Sodium Hydride.

Reagents:

Ethyl 2,4,5-trifluoro-3-methoxybenzoate (from Protocol A)

Magnesium Ethoxide[6][7]

Diethyl Malonate

THF (Anhydrous)

Procedure:

Enolate Formation: Suspend

in anhydrous THF. Add diethyl malonate dropwise at room temperature. Stir for 1 hour to
form the magnesium bis(diethyl malonate) complex.

¢ Acylation: Cool the mixture to 0 °C. Add a solution of Ethyl 2,4,5-trifluoro-3-
methoxybenzoate in THF dropwise.

¢ Reaction: Allow to warm to reflux and stir for 3 hours. The magnesium coordinates the
carbonyl oxygens, facilitating the nucleophilic attack.

o Hydrolysis/Decarboxylation: Acidify with dilute

and heat to promote partial decarboxylation if the specific quinolone route requires the
mono-ester.
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e Product: This yields Ethyl 3-ox0-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate (CID
10588473).[8]

Quality Control & Impurity Profiling

High-performance liquid chromatography (HPLC) is mandatory to ensure the integrity of the
fluorine substitution pattern. Loss of fluorine (defluorination) is a common side reaction.

Test Method Acceptance Criteria

Triplet at
1.3 (Ethyl

), Quartet at

- -NMR (400 MHz, 4.3 (Ethyl
Identification
) ), Singlet at
4.0 (
), Multiplet at
7.5 (Aromatic H).
Three distinct signals
Fluorine Integrity ‘NMR integrating 1:1:1. Loss of
signal indicates defluorination.
) HPLC (C18 Column,
Purity > 08.0% Area
ACN/Water)
] < 0.5% (Critical for subsequent
Water Content Karl Fischer

Grignard/Enolate reactions)

Critical Impurity: Des-methyl Analog

If the starting material (Acid) is not fully methylated at the 3-position, the resulting phenol ester
will poison the cyclization catalyst.

o Detection: Look for a broad broad singlet (
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) in NMR > 9 ppm or a mass shift of -14 Da in LC-MS.

Safety & Handling

o Corrosivity: The parent acid and the ester are irritating to eyes, respiratory system, and skin.

» Hydrolysis Hazard: The ester hydrolyzes in moist air to release the corrosive parent acid.
Store under inert atmosphere (Nitrogen/Argon) at 2—-8 °C.

e Fluorine Safety: While the C-F bonds are stable, thermal decomposition can release toxic HF
fumes. Do not incinerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Pyridinecarbonitrile, 4-methyl-2,6-bis[(4-methylphenyl)amino]-5-[2-[2-
(trifluoromethyl)phenyl]diazenyl]- | C28H23F3N6 | CID 11605744 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/24874446
https://pubchem.ncbi.nlm.nih.gov/compound/10588473
https://pubs.acs.org/journal/oprdfk
https://www.benchchem.com/product/b3041730?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/11605744
https://pubchem.ncbi.nlm.nih.gov/compound/11605744
https://pubchem.ncbi.nlm.nih.gov/compound/11605744
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one |
C20H1806 | CID 5746354 - PubChem [pubchem.ncbi.nim.nih.gov]

o 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]

o 4. chem.libretexts.org [chem.libretexts.org]

e 5. ochemonline.pbworks.com [ochemonline.pbworks.com]

e 6. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. 2-Chloro-4'-methoxychalcone | C16H13CIO2 | CID 5354554 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 8. Ethyl 3-0x0-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate | C12H11F304 | CID
10588473 - PubChem [pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Technical Guide: Ethyl 2,4,5-Trifluoro-3-
Methoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3041730/docs#technical-guide-ethyl-2-4-5-trifluoro-3-
methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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